Cas no 412336-05-1 (tert-butyl 1-benzofuran-4-ylcarbamate)

• Product Name: tert-butyl 1-benzofuran-4-ylcarbamate
• CAS No: 412336-05-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 926750
• PubChem ID: 53432549
• Update Time: 2025-04-19

tert-butyl 1-benzofuran-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-benzofuran-4-ylcarbamate
• tert-butyl N-(1-benzofuran-4-yl)carbamate
• tert-butyl benzofuran-4-carbamate
• DTXSID70700565
• SCHEMBL6487660
• TERT-BUTYL1-BENZOFURAN-4-YLCARBAMATE
• 412336-05-1

• Inchi： 1S/C13H15NO3/c1-13(2,3)17-12(15)14-10-5-4-6-11-9(10)7-8-16-11/h4-8H,1-3H3,(H,14,15)
• InChI Key： JNWQRYMPARVORS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC2=C1C=CO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.47000
• LogP: 3.85280